Cas no 32058-55-2 (Piperidinium,1-methyl-1-[2-[(2,2,4,4-tetramethyl-1-oxopentyl)oxy]ethyl]-, iodide (1:1))

• Product Name: Piperidinium,1-methyl-1-[2-[(2,2,4,4-tetramethyl-1-oxopentyl)oxy]ethyl]-, iodide (1:1)
• CAS No: 32058-55-2
• MF: C₁₇H₃₄INO₂
• MW: 411.361837863922
• CID: 307702
• PubChem ID: 208368
• Update Time: 2025-04-19

Piperidinium,1-methyl-1-[2-[(2,2,4,4-tetramethyl-1-oxopentyl)oxy]ethyl]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperidinium,1-methyl-1-[2-[(2,2,4,4-tetramethyl-1-oxopentyl)oxy]ethyl]-, iodide (1:1)
• 2-(1-methylpiperidin-1-ium-1-yl)ethyl 2,2,4,4-tetramethylpentanoate,iodide
• 2-Piperidinoethyl 2,2,4,4-tetramethylvalerate methiodide
• Valeric acid,2,2,4,4-tetramethyl-,2-piperidinoethyl ester,methiodide
• Piperidinium, 1-(2-(2,2,4,4-tetramethylvaleryloxy)ethyl)-1-methyl-, iodide
• 32058-55-2
• Valeric acid, 2,2,4,4-tetramethyl-, 2-piperidinoethyl ester, methiodide
• 1-(2-(2,2,4,4-Tetramethylvaleryloxy)ethyl)-1-methylpiperidinium iodide
• 1-Methyl-1-{2-[(2,2,4,4-tetramethylpentanoyl)oxy]ethyl}piperidin-1-ium iodide
• DTXSID10953932

• Inchi： 1S/C17H34NO2.HI/c1-16(2,3)14-17(4,5)15(19)20-13-12-18(6)10-8-7-9-11-18;/h7-14H2,1-6H3;1H/q+1;/p-1
• InChI Key： DZOWISGOPUOEPI-UHFFFAOYSA-M
• SMILES： [I-].O(C(C(C)(C)CC(C)(C)C)=O)CC[N+]1(C)CCCCC1

Computed Properties

• Exact Mass: 411.16300
• Monoisotopic Mass: 411.16343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 322
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 0.58530